1-Ethyl-4-methyl-1H-imidazole-5-methanol
Cat. No. B8754428
M. Wt: 140.18 g/mol
InChI Key: AKERBWUFYHNODR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09040538B2
Procedure details
To a 0° C. solution of 1-ethyl-4-methyl-1H-imidazole-5-carbaldehyde (806 mg, 5.8 mmol) in anhydrous methanol (55 mL) was added sodium borohydride (500 mg, 13.2 mmol). The reaction mixture was stirred at room temperature overnight. Water (30 mL) was added. The mixture was evaporated. The resultant residue was treated with EtOAc (50 mL). The solution was dried over MgSO4, filtered, evaporated, and dried in vacuo, affording (1-ethyl-4-methyl-1H-imidazol-5-yl)methanol (754 mg, 93% yield). The product was used without further purification.
Yield
93%
Identifiers
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REACTION_CXSMILES
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[CH2:1]([N:3]1[C:7]([CH:8]=[O:9])=[C:6]([CH3:10])[N:5]=[CH:4]1)[CH3:2].[BH4-].[Na+].O>CO>[CH2:1]([N:3]1[C:7]([CH2:8][OH:9])=[C:6]([CH3:10])[N:5]=[CH:4]1)[CH3:2] |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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806 mg
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Type
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reactant
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Smiles
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C(C)N1C=NC(=C1C=O)C
|
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Name
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|
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Quantity
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500 mg
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Type
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reactant
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Smiles
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[BH4-].[Na+]
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|
Name
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|
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Quantity
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55 mL
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Type
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solvent
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Smiles
|
CO
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Step Two
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Name
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|
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Quantity
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30 mL
|
|
Type
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reactant
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Smiles
|
O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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|
Details
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The reaction mixture was stirred at room temperature overnight
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
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The mixture was evaporated
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ADDITION
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Type
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ADDITION
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Details
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The resultant residue was treated with EtOAc (50 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The solution was dried over MgSO4
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FILTRATION
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Type
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FILTRATION
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|
Details
|
filtered
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CUSTOM
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Type
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CUSTOM
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|
Details
|
evaporated
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CUSTOM
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Type
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CUSTOM
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|
Details
|
dried in vacuo
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
|
Name
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|
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Type
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product
|
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Smiles
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C(C)N1C=NC(=C1CO)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 754 mg | |
| YIELD: PERCENTYIELD | 93% | |
| YIELD: CALCULATEDPERCENTYIELD | 92.7% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
